Cas no 332177-02-3 (<br>6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid eth yl ester)

• Product Name: <br>6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid eth yl ester
• CAS No: 332177-02-3
• MF: C₁₆H₁₅FN₂O₃
• MW: 302.300307512283
• CID: 3070925
• PubChem ID: 3129387
• Update Time: 2025-06-09

<br>6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid eth yl ester Chemical and Physical Properties

Names and Identifiers

• <br>6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid eth yl ester
• Oprea1_325470
• AKOS000576416
• BAS 01280153
• ethyl6-amino-5-cyano-4-(3-fluorophenyl)-2-methyl-4H-pyran-3-carboxylate
• AKOS016348568
• ethyl 6-amino-5-cyano-4-(3-fluorophenyl)-2-methyl-4H-pyran-3-carboxylate
• Oprea1_673323
• CS-0361605
• STL326111
• 332177-02-3
• 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester

• MDL： MFCD00486664
• Inchi： 1S/C16H15FN2O3/c1-3-21-16(20)13-9(2)22-15(19)12(8-18)14(13)10-5-4-6-11(17)7-10/h4-7,14H,3,19H2,1-2H3
• InChI Key： KNGQITZFISSVAG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(C#N)=C(N)OC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 302.10667051Da
• Monoisotopic Mass: 302.10667051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on <br>6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid eth yl ester

Introduction to 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS No. 332177-02-3)

6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS No. 332177-02-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyran derivatives and is characterized by its unique structural features, including an amino group, a cyano group, a fluoro-substituted phenyl ring, and an ethyl ester moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester is defined by its molecular formula C₁₈H₁₅FN₂O₃. The presence of the fluoro-substituted phenyl ring and the cyano group imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The amino group and the ethyl ester moiety further enhance its solubility and metabolic stability, making it a promising scaffold for the design of novel therapeutic agents.

In recent years, extensive research has been conducted to explore the biological activities of 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester. Studies have shown that this compound exhibits potent anti-inflammatory and anti-proliferative properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Furthermore, research has also focused on the anti-proliferative effects of 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound significantly reduced the viability of various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent.

The pharmacokinetic properties of 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester have also been investigated. Preclinical studies have shown that it exhibits favorable oral bioavailability and metabolic stability. These properties are crucial for its development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is an important consideration for its safety profile.

In terms of synthetic methods, several approaches have been developed to prepare 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester. One common method involves the condensation of 5-aminoisoquinoline with 3-fluorobenzaldehyde followed by cyclization and subsequent functional group modifications. Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluoro-substituted phenyl ring. These synthetic routes provide flexible strategies for large-scale production and structural optimization.

The potential applications of 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester extend beyond its direct use as a therapeutic agent. It can serve as a valuable starting material for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the modification of this compound by introducing additional functional groups or substituents to improve its potency and selectivity towards specific targets.

In conclusion, 6-Amino-5-cyano-4-(3-fluoro-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS No. 332177-02-3) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure makes it a valuable scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a key player in the advancement of medicinal chemistry.